Cas no 105310-34-7 (Cyclopropanecarboxamide,2-(aminomethyl)-1-phenyl-, monohydrochloride, (1R,2S)-rel- (9CI))

• Product Name: Cyclopropanecarboxamide,2-(aminomethyl)-1-phenyl-, monohydrochloride, (1R,2S)-rel- (9CI)
• CAS No: 105310-34-7
• MF: C₁₁H₁₅ClN₂O
• MW: 226.702601671219
• CID: 162724
• PubChem ID: 3064682
• Update Time: 2025-04-19

Cyclopropanecarboxamide,2-(aminomethyl)-1-phenyl-, monohydrochloride, (1R,2S)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide,2-(aminomethyl)-1-phenyl-, monohydrochloride, (1R,2S)-rel- (9CI)
• (1R,2S)-2-(aminomethyl)-1-phenylcyclopropane-1-carboxamide,hydrochloride
• cis-2-(Aminomethyl)-1-phenylcyclopropanecarboxamide hydrochloride
• DTXSID10147071
• 105310-34-7
• Cyclopropanecarboxamide, 2-(aminomethyl)-1-phenyl-, monohydrochloride, cis-

• Inchi： 1S/C11H14N2O.ClH/c12-7-9-6-11(9,10(13)14)8-4-2-1-3-5-8;/h1-5,9H,6-7,12H2,(H2,13,14);1H/t9-,11+;/m1./s1
• InChI Key： ZONJMBRDNQWSRD-XQKZEKTMSA-N
• SMILES： Cl.O=C([C@]1(C2C=CC=CC=2)C[C@@H]1CN)N

Computed Properties

• Exact Mass: 226.0872908g/mol
• Monoisotopic Mass: 226.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1Ų